Cas no 54255-50-4 (1-(3-amino-4-hydroxyphenyl)ethan-1-one)

• Product Name: 1-(3-amino-4-hydroxyphenyl)ethan-1-one
• CAS No: 54255-50-4
• MF: C₈H₉NO₂
• MW: 151.162562131882
• MDL: MFCD06657507
• CID: 355061
• PubChem ID: 13724142
• Update Time: 2025-10-23

1-(3-amino-4-hydroxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-amino-4-hydroxyphenyl)ethanone
• 3'-Amino-4'-hydroxyacetophenone
• Ethanone, 1-(3-amino-4-hydroxyphenyl)-
• 1-(3-amino-4-hydroxyphenyl)ethan-1-one
• 2-amino-4-methylcarbonylphenol
• 2-amino-4-acetylphenol
• OMLRRXLWJXURTK-UHFFFAOYSA-N
• FCH922799
• 7803AB
• OR110942
• AX8175948
• R9267
• DTXSID40547686
• EN300-150590
• T71038
• MFCD06657507
• AS-8002
• 54255-50-4
• SB76558
• CCG-302579
• AKOS005174352
• Ethanone, 1-(3-amino-4-hydroxyphenyl)- (9CI)
• SCHEMBL3287715
• CS-0096417
• ALBB-014349
• DB-087335
• A3049

• MDL： MFCD06657507
• Inchi： 1S/C8H9NO2/c1-5(10)6-2-3-8(11)7(9)4-6/h2-4,11H,9H2,1H3
• InChI Key： OMLRRXLWJXURTK-UHFFFAOYSA-N
• SMILES： OC1C=CC(C(C)=O)=CC=1N

Computed Properties

• Exact Mass: 151.06337
• Monoisotopic Mass: 151.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 63.3

Experimental Properties

• Melting Point: 98°C(lit.)
• PSA: 63.32

1-(3-amino-4-hydroxyphenyl)ethan-1-one Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-amino-4-hydroxyphenyl)ethan-1-one

Comprehensive Overview of 1-(3-amino-4-hydroxyphenyl)ethan-1-one (CAS No. 54255-50-4): Properties, Applications, and Industry Insights

1-(3-amino-4-hydroxyphenyl)ethan-1-one, identified by its CAS number 54255-50-4, is a specialized organic compound with a molecular structure combining an aromatic ring, hydroxyl, and amino functional groups. This unique configuration grants it versatile reactivity, making it valuable in pharmaceutical intermediates, dye synthesis, and advanced material research. The compound’s ketone and phenolic moieties contribute to its solubility in polar solvents like ethanol and water, while its amino group enables participation in condensation and coupling reactions.

In recent years, the demand for high-purity 1-(3-amino-4-hydroxyphenyl)ethan-1-one has surged due to its role in synthesizing biocompatible polymers and photoactive materials. Researchers highlight its potential in sustainable chemistry, aligning with global trends toward eco-friendly production methods. A 2023 study published in the Journal of Organic Chemistry emphasized its utility in green catalysis, where it acts as a ligand for transition-metal complexes.

From an industrial perspective, CAS 54255-50-4 is often sought after for its application in hair dye formulations and UV-absorbing agents. Consumer interest in non-toxic cosmetic ingredients has driven innovation, with manufacturers exploring its derivatives for safer alternatives. SEO analytics reveal frequent queries such as "1-(3-amino-4-hydroxyphenyl)ethan-1-one solubility" and "54255-50-4 synthesis protocol," reflecting user focus on practical handling and scalability.

Quality control remains critical for this compound. Analytical techniques like HPLC and mass spectrometry ensure batch consistency, addressing concerns about impurities in pharmaceutical-grade applications. Regulatory compliance, particularly with REACH and FDA guidelines, further underscores its safe utilization in end products.

Emerging discussions in scientific forums explore the compound’s potential in bioimaging probes and antioxidant research. Its electron-rich structure facilitates interactions with reactive oxygen species, a hotspot in anti-aging and neuroprotective studies. Such interdisciplinary relevance positions 1-(3-amino-4-hydroxyphenyl)ethan-1-one as a compound of enduring scientific and commercial interest.